2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol

• IUPAC Name: 2-[(2,4-dimethoxyphenyl)iminomethyl]-6-ethoxyphenol
• InChI: InChI=1S/C17H19NO4/c1-4-22-15-7-5-6-12(17(15)19)11-18-14-9-8-13(20-2)10-16(14)21-3/h5-11,19H,4H2,1-3H3
• InChI Key: KRGNZDXXNVDBLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• CAS No.: 1232821-72-5

Description

2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol is a chemical compound with the molecular formula C17H19NO4 and a molecular weight of 301.34 g/mol . This compound is primarily used in biochemical research, particularly in the field of proteomics .

Preparation Methods

The synthesis of 2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol typically involves the reaction of 2,4-dimethoxybenzaldehyde with 6-ethoxy-2-hydroxybenzaldehyde in the presence of an appropriate catalyst . The reaction conditions often include refluxing the reactants in a suitable solvent such as ethanol or methanol for several hours . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the phenolic and imino groups.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce corresponding amines .

Scientific Research Applications

2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions and as a standard in analytical chemistry.

Biology: The compound is utilized in biochemical assays and studies involving enzyme inhibition and protein interactions.

Medicine: Research into its potential therapeutic effects, such as anti-inflammatory and antioxidant properties, is ongoing.

Industry: It is employed in the development of new materials and as a component in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and proteins, altering their activity and function . This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of signaling pathways .

Comparison with Similar Compounds

2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol can be compared with similar compounds such as:

2-{(E)-[(2,4-dimethylphenyl)imino]methyl}-6-ethoxyphenol: This compound has a similar structure but with dimethyl groups instead of dimethoxy groups.

2-Methoxy-4-{(E)-[(4-methoxyphenyl)imino]methyl]phenyl acetate: This compound has a methoxy group and an acetate group, making it structurally similar but with different functional groups.

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties .